N-(6-methoxypyridin-3-yl)-2-(3-methylphenyl)propanamide

• IUPAC Name: N-(6-methoxypyridin-3-yl)-2-(3-methylphenyl)propanamide
• InChI: InChI=1S/C16H18N2O2/c1-11-5-4-6-13(9-11)12(2)16(19)18-14-7-8-15(20-3)17-10-14/h4-10,12H,1-3H3,(H,18,19)
• InChI Key: KBZMIOCZMYHQAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C)C(=O)NC2=CN=C(C=C2)OC
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

N-(6-methoxypyridin-3-yl)-2-(3-methylphenyl)propanamide is a chemical compound with a complex structure that includes a methoxypyridine ring and a methylphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-methoxypyridin-3-yl)-2-(3-methylphenyl)propanamide typically involves the reaction of 6-methoxypyridine-3-carboxylic acid with 3-methylphenylpropanamide under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure high yield and purity of the compound while minimizing the production time and cost.

Chemical Reactions Analysis

Types of Reactions

N-(6-methoxypyridin-3-yl)-2-(3-methylphenyl)propanamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The amide group can be reduced to an amine.

Substitution: The methoxy group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) can be used to facilitate substitution reactions.

Major Products

Oxidation: Formation of N-(6-hydroxypyridin-3-yl)-2-(3-methylphenyl)propanamide.

Reduction: Formation of N-(6-methoxypyridin-3-yl)-2-(3-methylphenyl)propanamine.

Substitution: Formation of various substituted derivatives depending on the substituent introduced.

Scientific Research Applications

N-(6-methoxypyridin-3-yl)-2-(3-methylphenyl)propanamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(6-methoxypyridin-3-yl)-2-(3-methylphenyl)propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

N-(6-methoxypyridin-3-yl)-2-(3-methylphenyl)propanamide can be compared with other similar compounds, such as:

N-(6-hydroxypyridin-3-yl)-2-(3-methylphenyl)propanamide: Differing by the presence of a hydroxyl group instead of a methoxy group.

N-(6-methoxypyridin-3-yl)-2-(4-methylphenyl)propanamide: Differing by the position of the methyl group on the phenyl ring.